Cas no 93796-63-5 (Benzene, 1-bromo-3-methoxy-5-methyl-2-nitro-)

• Product Name: Benzene, 1-bromo-3-methoxy-5-methyl-2-nitro-
• CAS No: 93796-63-5
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4340784
• Update Time: 2025-10-29

Benzene, 1-bromo-3-methoxy-5-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-methoxy-5-methyl-2-nitro-

• Inchi： 1S/C8H8BrNO3/c1-5-3-6(9)8(10(11)12)7(4-5)13-2/h3-4H,1-2H3
• InChI Key： LCYNXAAUZZBHID-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C)=CC(OC)=C1[N+]([O-])=O

Additional information on Benzene, 1-bromo-3-methoxy-5-methyl-2-nitro-

Benzene, 1-Bromo-3-Methoxy-5-Methyl-2-Nitro: A Comprehensive Overview

Benzene, 1-bromo-3-methoxy-5-methyl-2-nitro is a complex aromatic compound with the CAS registry number 93796-63-5. This compound is characterized by its substituted benzene ring, which includes a bromine atom at position 1, a methoxy group at position 3, a methyl group at position 5, and a nitro group at position 2. The combination of these substituents imparts unique chemical properties to the molecule, making it a subject of interest in various fields of chemistry and materials science.

The structure of Benzene, 1-bromo-3-methoxy-5-methyl-2-nitro is highly symmetrical due to the arrangement of substituents on the benzene ring. This symmetry plays a crucial role in determining its physical and chemical properties. For instance, the nitro group at position 2 is an electron-withdrawing group, which increases the reactivity of the benzene ring towards electrophilic substitution reactions. Conversely, the methoxy group at position 3 is an electron-donating group, which can deactivate certain positions on the ring for further substitution.

Recent studies have explored the potential applications of this compound in organic synthesis and material science. Researchers have found that Benzene, 1-bromo-3-methoxy-5-methyl-2-nitro can serve as an intermediate in the synthesis of various heterocyclic compounds. Its bromine atom makes it an excellent candidate for nucleophilic aromatic substitution reactions, which are widely used in drug discovery and agrochemical development.

In addition to its synthetic applications, this compound has shown promise in catalytic processes. The methyl group at position 5 provides steric hindrance, which can influence the selectivity of reactions involving this compound. Recent advancements in transition metal catalysis have highlighted its potential as a ligand precursor in homogeneous catalysis.

The nitro group at position 2 also contributes to the compound's ability to act as a nitrating agent under certain conditions. This property has been exploited in the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are important in materials science for their potential use in organic electronics and optoelectronic devices.

From an environmental perspective, understanding the fate and transport of Benzene, 1-bromo-3-methoxy-5-methyl-2-nitro in natural systems is crucial. Recent research has focused on its degradation pathways under various environmental conditions. Studies have shown that this compound undergoes photodegradation under UV light, leading to the formation of less toxic byproducts.

In conclusion, Benzene, 1-bromo-3-methoxy-5-methyl-2-nitro (CAS No: 93796-63-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. Continued research into its properties and applications will undoubtedly uncover new opportunities for its use in both academic and industrial settings.